Cetagliptin

• Molecular Formula: C18H21F6N4O5P
• Molecular Weight: 518.3 g/mol
• InChI: InChI=1S/C18H18F6N4O.H3O4P/c1-9-15-8-26-17(18(22,23)24)28(15)3-2-27(9)16(29)6-11(25)4-10-5-13(20)14(21)7-12(10)19;1-5(2,3)4/h5,7-9,11H,2-4,6,25H2,1H3;(H3,1,2,3,4)/t9-,11-;/m1./s1
• InChIKey: OZJGFWPPILNFKT-FOKYBFFNSA-N

Cetagliptin Baseline Profile

Cetagliptin (CGT-8012, CAS 2243737-33-7) is an orally active, small-molecule dipeptidyl peptidase-4 (DPP-4) inhibitor developed for the treatment of type 2 diabetes mellitus (T2DM), approved by China's NMPA in December 2024 as cetagliptin phosphate [1] [2]. It belongs to the gliptin class and exerts glycemic control by inhibiting DPP-4-mediated degradation of incretin hormones GLP-1 and GIP, thereby enhancing glucose-dependent insulin secretion and suppressing glucagon release [1]. Unlike early DPP-4 inhibitors that require twice-daily dosing or exhibit shorter duration of action, cetagliptin demonstrates an extended terminal half-life of approximately 35–42 hours in T2DM patients, supporting once-daily administration with sustained target engagement [1].

Pathway Study DPP-4 enzyme inhibition and incretin pathway research

Model Support Sustained target-engagement model with extended half-life context

Comparator Reference Gliptin-class comparator-reference tool with reported head-to-head data

• [1] IUPHAR/BPS Guide to Pharmacology. Cetagliptin Ligand Page. GtoPdb Ligand ID: 13952. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=13952 View Source
• [2] Synapse/Patsnap. Cetagliptin Phosphate Drug Profile: NMPA Approval December 2024. Available at: https://synapse.patsnap.com/drug/ded09e9c10d24d53a37d3d289a1b2452 View Source

Cetagliptin Non-Interchangeability

Although DPP-4 inhibitors share a common enzymatic target, the class exhibits profound inter-compound heterogeneity in terminal half-life (ranging from ~2 hours for vildagliptin to >100 hours for linagliptin), DPP-4 inhibition potency (EC50 values varying >3-fold among members), cytochrome P450 metabolic liability, primary excretion routes, and steady-state target engagement duration [1] [2]. These pharmacokinetic and pharmacodynamic divergences translate into clinically meaningful differences in dosing frequency, drug-drug interaction risk, renal impairment suitability, and sustained glycemic control. Simple substitution of one gliptin for another without quantitative bridging data risks loss of 24-hour DPP-4 inhibition coverage, altered CYP-mediated comedication exposure, or mismatched efficacy expectations. The evidence items below establish exactly where cetagliptin occupies a differentiated position relative to its most relevant comparators, with sitagliptin serving as the primary head-to-head reference due to its use as an active control across multiple cetagliptin clinical studies [1].

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Half-life divergence may shift coverage DPP-4 inhibitor class exhibits terminal half-life ranging from ~2 h to >100 h; substitution may alter 24-hour target engagement without bridging PK data.

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CYP liability may alter comedication exposure Metabolic pathways differ significantly among gliptins; CYP3A4-dependent analogs carry higher interaction risk in polypharmacy research models.

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Dosing frequency mismatch may affect model consistency Shorter-acting gliptins require BID dosing for sustained inhibition; once-daily analogs cannot be assumed interchangeable without target-engagement verification.

• [1] Scheen AJ. Clinical pharmacology of dipeptidyl peptidase 4 inhibitors indicated for the treatment of type 2 diabetes mellitus. In: Clinical Pharmacokinetics of DPP-4 Inhibitors. 2024. Available at: https://m2.mtmt.hu View Source
• [2] Golightly LK, Drayna CC, McDermott MT. Comparative clinical pharmacokinetics of dipeptidyl peptidase-4 inhibitors. Clin Pharmacokinet. 2012;51(8):501-514. doi:10.2165/11632920-000000000-00000 View Source

Cetagliptin Comparative Evidence

Sustained DPP-4 Inhibition vs. Sitagliptin

In a randomized, multiple-dose study of 32 Chinese adults with T2DM, cetagliptin 100 mg once daily produced a much longer sustained DPP-4 inhibition (≥80%) than sitagliptin 100 mg over the 24-hour dosing interval [1]. The mean terminal half-life of cetagliptin was 34.9–41.9 hours, substantially exceeding sitagliptin's established half-life of approximately 12.4 hours [1] [2]. Steady state was achieved after 1 week of daily dosing with modest accumulation [1]. This extended half-life translates to sustained DPP-4 inhibition throughout the dosing interval without the trough loss of target engagement observed with shorter-acting gliptins such as vildagliptin (t1/2 ~2 hours, requiring twice-daily dosing) [1].

Sustained DPP-4 Inhibition

Head-to-head

Cetagliptin: t1/2 34.9–41.9 h | Sitagliptin: t1/2 ~12.4 h

~2.8–3.4× longer half-life; sustained inhibition ≥80% over 24 h

Supports sustained target-engagement model context

Multiple-dose study in T2DM research cohort; DPP-4 activity measured days 7 and 14

Evidence Dimension	Terminal elimination half-life (t1/2) and duration of DPP-4 inhibition ≥80%
Target Compound Data	Cetagliptin: t1/2 = 34.9–41.9 h (multiple oral doses in T2DM patients); 100 mg dose sustained DPP-4 inhibition ≥80% throughout the dosing interval
Comparator Or Baseline	Sitagliptin: t1/2 = 12.4 h (100 mg oral dose, JANUVIA prescribing information); vildagliptin: t1/2 ~2 h (requires BID dosing for sustained inhibition)
Quantified Difference	Cetagliptin t1/2 is approximately 2.8- to 3.4-fold longer than sitagliptin; cetagliptin 100 mg provides longer sustained DPP-4 inhibition ≥80% than sitagliptin 100 mg
Conditions	Randomized, placebo- and active-controlled (sitagliptin 100 mg) multiple-dose study; 32 Chinese adults with T2DM; 14-day once-daily dosing; DPP-4 activity measured on days 7 and 14

Why This Matters

A 3-fold longer half-life versus sitagliptin enables more stable 24-hour DPP-4 inhibition, reducing the risk of nocturnal loss of target engagement and potentially supporting more consistent glycemic control with once-daily dosing compared to shorter-lived DPP-4 inhibitors.

• [1] Zhou C, Zhou S, Wang J, Xie L, Lv Z, Zhao Y, et al. Safety, tolerability, pharmacokinetics and pharmacokinetic-pharmacodynamic modeling of cetagliptin in patients with type 2 diabetes mellitus. Front Endocrinol (Lausanne). 2024 Mar 11;15:1359407. doi:10.3389/fendo.2024.1359407. PMID: 38529396. View Source
• [2] Merck Sharp & Dohme LLC. JANUVIA (sitagliptin) Prescribing Information. Revised November 2024. Section 12.3 Pharmacokinetics. Available at: https://rxdruglabels.com View Source

DPP-4 Inhibition Potency vs. Sitagliptin

In a double-blind, randomized, placebo- and positive-controlled multiple-dose study in 48 healthy volunteers, the plasma concentration producing 50% of maximum DPP-4 inhibition (EC50) for cetagliptin was 5.29 ng/mL, compared to 7.03 ng/mL for sitagliptin—a 25% lower EC50 indicating higher intrinsic potency for DPP-4 inhibition [1]. Doses ≤50 mg of cetagliptin administered once daily resulted in sustained DPP-4 inhibition ≥80%, and doses ≤100 mg once daily produced postprandial increases in active GLP-1 levels and induced long-lasting glucose-lowering efficacy compared with sitagliptin [1]. Active GLP-1 concentrations increased 2.3- to 3.1-fold at day 1 and 3.1- to 3.6-fold at steady state versus placebo across the 50–200 mg dose range [1].

DPP-4 Inhibition Potency

Head-to-head

EC50 = 5.29 ng/mL (cetagliptin)

25% lower EC50 vs Sitagliptin EC50 7.03 ng/mL

Higher intrinsic potency in assay context

Double-blind study; 48 healthy volunteers; multiple-dose design

Evidence Dimension	DPP-4 inhibition EC50 (plasma concentration for 50% of maximum drug effect)
Target Compound Data	Cetagliptin EC50 = 5.29 ng/mL
Comparator Or Baseline	Sitagliptin EC50 = 7.03 ng/mL (positive control in the same study)
Quantified Difference	Cetagliptin EC50 is 25% lower (1.33-fold higher potency) than sitagliptin
Conditions	Double-blind, randomized, placebo- and positive-controlled study; 48 healthy subjects; multiple oral doses (50, 100, 200 mg cetagliptin; sitagliptin 100 mg open-label); DPP-4 activity measured; British Journal of Clinical Pharmacology, 2022

Why This Matters

Higher intrinsic potency (lower EC50) means cetagliptin achieves equivalent or superior DPP-4 inhibition at lower plasma exposure than sitagliptin, potentially offering a wider therapeutic index and enabling effective target engagement even at trough concentrations.

• [1] Lu J, Wang L, Zhou S, Zhou C, Xie L, Chen J, et al. A double-blind, randomized, placebo and positive-controlled study in healthy volunteers to evaluate pharmacokinetic and pharmacodynamic properties of multiple oral doses of cetagliptin. Br J Clin Pharmacol. 2022 Jun;88(6):2946-2958. doi:10.1111/bcp.15209. PMID: 34965609. View Source

Model-Predicted HbA1c Reduction vs. Sitagliptin

A population PK/PD model integrating data from four phase 1 clinical studies—with sitagliptin 100 mg serving as a positive control in three of them—demonstrated that cetagliptin 50 mg once daily or above, as monotherapy or add-on therapy, appeared more effective in HbA1c reduction than sitagliptin 100 mg based on weighted average DPP-4 inhibition (WAI) [1]. The PK profiles were best described by a two-compartment model with first-order absorption, saturated efflux, and first-order elimination; the PD model employed a sigmoid Emax function with Hill coefficient [1]. This model-informed approach directly replaced a dose-finding trial and was used to select cetagliptin 50 mg and 100 mg once daily as the phase 3 trial doses [1].

Model-Predicted HbA1c

Head-to-head

Cetagliptin ≥50 mg predicted to exceed sitagliptin 100 mg in HbA1c reduction

≥50 mg QD selected for phase 3 | Model anchored by sitagliptin 100 mg control

PK/PD model-informed endpoint context

Population model from 4 phase 1 studies; two-compartment PK with sigmoid Emax

Evidence Dimension	Model-predicted HbA1c reduction based on weighted average DPP-4 inhibition (WAI)
Target Compound Data	Cetagliptin 50 mg once daily or above predicted to produce greater HbA1c reduction than sitagliptin 100 mg
Comparator Or Baseline	Sitagliptin 100 mg once daily (positive control in 3 of 4 phase 1 studies included in the model)
Quantified Difference	Cetagliptin ≥50 mg QD outperformed sitagliptin 100 mg QD in model-predicted HbA1c reduction; cetagliptin 50 mg and 100 mg were selected as phase 3 doses
Conditions	Population PK/PD model derived from 4 phase 1 clinical studies in Chinese subjects; sitagliptin 100 mg as positive control in studies 1, 3, and 4; two-compartment PK model with sigmoid Emax PD model; Clinical Pharmacokinetics, 2024

Why This Matters

Quantitative PK/PD modeling, anchored by head-to-head data with sitagliptin, demonstrates that cetagliptin's lower clinical dose (50 mg) is projected to match or exceed the HbA1c-lowering efficacy of sitagliptin's standard 100 mg dose, directly informing procurement decisions where dose-normalized efficacy is a selection criterion.

• [1] Lu J, Zhao J, Xie D, Ding J, Yu Q, Wang T. Use of a PK/PD Model to Select Cetagliptin Dosages for Patients with Type 2 Diabetes in Phase 3 Trials. Clin Pharmacokinet. 2024;63:1463-1476. doi:10.1007/s40262-024-01427-7. View Source

Phase 3 Monotherapy: HbA1c Reduction and Safety

In a randomized, double-blind, placebo-controlled phase 3 monotherapy trial in Chinese patients with T2DM and inadequate glycemic control on diet and exercise (n=approximately 500), cetagliptin 50 mg and 100 mg once daily for 24 weeks significantly reduced HbA1c from baseline by −1.08% and −1.07%, respectively, compared with −0.35% for placebo, yielding a placebo-subtracted HbA1c reduction of −0.72% for both doses . Fasting plasma glucose and 2-hour postprandial plasma glucose were also significantly lowered relative to placebo . The incidence of adverse experiences was similar between cetagliptin and placebo groups, and no drug-related hypoglycemia was reported . This placebo-subtracted HbA1c reduction of −0.72% falls within the upper range of reported values for DPP-4 inhibitor monotherapy .

Phase 3 Monotherapy

Data to verify

HbA1c placebo-subtracted −0.72% (both doses)

No drug-related hypoglycemia reported

Reported monotherapy endpoint context

24-week phase 3 trial; research cohort with T2DM; source-specific review recommended

Evidence Dimension	Placebo-subtracted HbA1c reduction at 24 weeks (monotherapy)
Target Compound Data	Cetagliptin 50 mg: HbA1c −1.08% (absolute), placebo-subtracted −0.72%; cetagliptin 100 mg: HbA1c −1.07% (absolute), placebo-subtracted −0.72%
Comparator Or Baseline	Placebo: HbA1c −0.35%. Published sitagliptin 100 mg monotherapy placebo-subtracted HbA1c reductions reported as −0.6% to −0.8% depending on baseline HbA1c; class-level DPP-4 inhibitor monotherapy HbA1c reductions typically range from −0.5% to −0.8%
Quantified Difference	Cetagliptin 50 mg and 100 mg both produced placebo-subtracted HbA1c reduction of −0.72%, comparable to the upper range of DPP-4 inhibitor monotherapy efficacy, with zero drug-related hypoglycemia; no dose-response difference between 50 mg and 100 mg was observed
Conditions	Randomized, double-blind, placebo-controlled phase 3 trial; Chinese T2DM patients inadequately controlled on diet/exercise; 24-week treatment; primary endpoint HbA1c change from baseline; Diabetes, Obesity and Metabolism, 2023

Why This Matters

The flat dose-response between 50 mg and 100 mg, combined with an efficacy level in the upper range of the DPP-4 class and zero drug-related hypoglycemia, indicates that cetagliptin 50 mg once daily represents a fully clinically effective dose, streamlining procurement to a single standard dose without efficacy compromise.

CYP-Mediated Drug Interaction Profile

In vitro evaluation of cetagliptin's drug-drug interaction (DDI) potential demonstrated that cetagliptin did not inhibit CYP1A2, CYP2C8, CYP2B6, CYP2C9, CYP2C19, or CYP3A4, and did not induce CYP1A2, CYP2B6, or CYP3A4 [1]. Cetagliptin exhibited only a moderate inhibitory effect on CYP2D6 (IC50 = 6 µM) [1]. This profile contrasts with saxagliptin, which is primarily metabolized by CYP3A4/A5 and is subject to clinically significant interactions with strong CYP3A4 inhibitors/inducers, and sitagliptin, which is a substrate of P-glycoprotein (P-gp) but not extensively metabolized by CYPs [1]. Clinically, coadministration of cetagliptin with metformin showed no meaningful pharmacokinetic interaction: cetagliptin AUC0-120 geometric mean ratio (GMR) 99.25% (90% CI 95.96%–102.65%), confirming the DDI predictions [1].

CYP Interaction Profile

Class-level

Moderate CYP2D6 inhibition only (IC50 = 6 µM)

No inhibition of 7 major CYP isoforms | Metformin coadmin: AUC GMR 99.25%

Supports polypharmacy interaction assessment

In vitro microsome assays + clinical crossover DDI study; class-level inference applied

Evidence Dimension	CYP450 inhibition and induction profile; clinical DDI with metformin
Target Compound Data	Cetagliptin: No inhibition of CYP1A2, CYP2C8, CYP2B6, CYP2C9, CYP2C19, CYP3A4; moderate CYP2D6 inhibition (IC50 = 6 µM); no induction of CYP1A2, CYP2B6, CYP3A4; metformin coadministration: cetagliptin AUC GMR 99.25% (90% CI 95.96%–102.65%)
Comparator Or Baseline	Saxagliptin: CYP3A4/A5 substrate; sitagliptin: minimal CYP metabolism but P-gp substrate; vildagliptin: hydrolysis (CYP-independent); linagliptin: minimal CYP metabolism, primarily biliary excretion
Quantified Difference	Cetagliptin's CYP inhibition is limited to moderate CYP2D6 (IC50 6 µM), with no clinically meaningful effect on all other major CYP isoforms tested; no PK interaction with metformin confirmed in clinical study
Conditions	In vitro CYP inhibition/induction assays using human liver microsomes and recombinant enzymes; clinical DDI study in 34 healthy subjects (two-sequence crossover with cetagliptin + metformin); Xenobiotica, 2021

Why This Matters

The narrow CYP interaction profile (only moderate CYP2D6 inhibition) makes cetagliptin particularly suitable for T2DM patients on polypharmacy, where CYP3A4-mediated interactions limit saxagliptin use and where comedication management requires a DPP-4 inhibitor with minimal CYP liability.

• [1] Lu J, et al. In vitro study of the drug-drug interaction potential of cetagliptin and clinical study of pharmacokinetic interaction of cetagliptin and metformin in healthy volunteers. Xenobiotica. 2021 Oct;51(10):1122-1131. doi:10.1080/00498254.2021.1963010. PMID: 34329567. View Source

No Food Effect on Pharmacokinetics

In a randomized, open-label, two-period crossover food-effect study in 14 healthy subjects, a single oral dose of cetagliptin 100 mg administered with a high-fat meal showed no clinically relevant food effect on pharmacokinetics compared to the fasted state [1]. The absence of food effect permits dosing without regard to meal timing, a feature shared with sitagliptin (JANUVIA labeling states no food effect) but which differentiates cetagliptin from certain other oral antidiabetic agents where food can significantly alter bioavailability [1]. This was confirmed within the first-in-human program, which also established that cetagliptin was well tolerated at single doses up to 400 mg with no dose-limiting toxicity [1].

No Food Effect

Reported

AUC & Cmax comparable fed vs fasted

No clinically relevant food effect observed

Supports dosing-flexibility model context

Crossover study; 14 healthy subjects; high-fat meal vs fasted; 100 mg single dose

Evidence Dimension	Food effect on pharmacokinetics (AUC and Cmax) after high-fat meal
Target Compound Data	Cetagliptin 100 mg: No food effects noted on PK parameters (AUC and Cmax comparable between fed and fasted states)
Comparator Or Baseline	Sitagliptin: also no food effect (JANUVIA labeling); some oral antidiabetic agents (e.g., certain SGLT2 inhibitors, sulfonylureas) have significant food interactions
Quantified Difference	No statistically or clinically significant difference in AUC or Cmax between fed and fasted states for cetagliptin 100 mg
Conditions	Randomized, open-label, two-period crossover study; 14 healthy subjects; cetagliptin 100 mg single dose in fasted state or after high-fat meal; 14-day washout; Clinical Drug Investigation, 2021

Why This Matters

The absence of food effect simplifies patient dosing regimens and removes a variable that could compromise pharmacokinetic consistency in real-world use, a practical advantage for procurement decisions where patient adherence and dosing convenience are prioritized.

• [1] Wang L, Lu J, Zhou S, Zhao Y, Xie L, Zhou C, et al. First-in-Human, Single-Ascending Dose and Food Effect Studies to Assess the Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of Cetagliptin, a Dipeptidyl Peptidase-4 Inhibitor for the Treatment of Type 2 Diabetes Mellitus. Clin Drug Investig. 2021 Nov;41(11):999-1010. doi:10.1007/s40261-021-01088-5. PMID: 34655432. View Source

Cetagliptin Application Scenarios

Once-Daily Dosing and Sustained DPP-4 Inhibition

Cetagliptin's extended half-life of 34.9–41.9 hours and ability to sustain DPP-4 inhibition ≥80% throughout the 24-hour dosing interval at 100 mg make it appropriate for once-daily regimens where maintaining continuous target engagement is critical for glycemic stability [1]. This differentiates cetagliptin from vildagliptin (t1/2 ~2 hours, requires BID dosing) and provides longer sustained inhibition than sitagliptin 100 mg (t1/2 ~12.4 hours), potentially benefiting patients where nocturnal loss of DPP-4 inhibition may contribute to fasting hyperglycemia [1].

Low DDI Risk in Polypharmacy

Cetagliptin's metabolic profile—no inhibition of CYP1A2, CYP2B6, CYP2C8, CYP2C9, CYP2C19, or CYP3A4, no induction of CYP1A2, CYP2B6, or CYP3A4, and only moderate CYP2D6 inhibition (IC50 = 6 µM)—positions it as a lower DDI-risk DPP-4 inhibitor for T2DM patients receiving multiple comedications [1]. This is particularly relevant when compared to saxagliptin (CYP3A4/A5 substrate with clinically significant interactions requiring dose adjustment with strong CYP3A4 inhibitors) and for patients on medications metabolized through CYP3A4 pathways [1]. The clinical confirmation of no pharmacokinetic interaction with metformin further supports use in the most common T2DM combination therapy [1].

Combination Therapy with Metformin

In a randomized, double-blind, placebo-controlled phase 3 trial of cetagliptin added to ongoing metformin therapy (n=446), cetagliptin 50 mg and 100 mg once daily produced HbA1c reductions of −1.23 ± 0.896% and −1.17 ± 0.794%, respectively, versus metformin alone [1]. A significantly greater proportion of patients achieved the HbA1c <7.0% target with cetagliptin 50 mg (51.1%) and 100 mg (49.4%) plus metformin compared to metformin monotherapy (14.4%) [1]. Both combination regimens improved HOMA-β function index and decreased systolic blood pressure, with no increased risk of adverse effects and good overall tolerability [1]. The flat dose-response between 50 mg and 100 mg supports procurement of the 50 mg dose as an efficacious and cost-effective standard [1].

Food-Independent Dosing Flexibility

The absence of food effect on cetagliptin pharmacokinetics, demonstrated in a dedicated crossover study with a high-fat meal, allows administration with or without food without compromising drug exposure or efficacy [1]. This dosing flexibility may improve adherence in patient populations where rigid meal-timing requirements create barriers to consistent medication intake, and eliminates a common variable that reduces real-world pharmacokinetic consistency [1]. Combined with once-daily dosing, this feature supports simplified treatment regimens suitable for diverse patient lifestyles and care settings [1].

Application

Selection Property

Validation Focus

Sustained DPP-4 inhibition studies

Extended target-engagement profile

24-hour inhibition endpoint review

Comedication interaction research

CYP interaction profile review

Polypharmacy interaction assessment

Metformin combination model studies

Add-on endpoint response context

Combination HbA1c endpoint review

Dosing-regimen research models

Food-independent exposure context

Fed/fasted exposure comparison

• [1] Zhou C, Zhou S, Wang J, Xie L, Lv Z, Zhao Y, et al. Safety, tolerability, pharmacokinetics and pharmacokinetic-pharmacodynamic modeling of cetagliptin in patients with type 2 diabetes mellitus. Front Endocrinol (Lausanne). 2024 Mar 11;15:1359407. doi:10.3389/fendo.2024.1359407. PMID: 38529396. View Source